Methylenedioxy Bridge Absence vs. Danuphylline
The compound is structurally defined by the absence of the methylenedioxy group at the 11,12-position, which is present in the parent compound danuphylline . This modification results in a distinct molecular formula (C23H26N2O6 for the target vs. a hypothesized C24H28N2O7 for the methylenedioxy-bearing analog, though the exact structure of danuphylline requires confirmation) and a unique InChI Key (OMANQXKGUWJXTD-JBJBFBLISA-N) . The change alters the steric and electronic environment of the carbazole core, a feature that is known to influence receptor binding and metabolic stability in related monoterpenoid indole alkaloids [1].
Danuphylline: present
| Evidence Dimension | Presence of 11,12-methylenedioxy functional group |
|---|---|
| Target Compound Data | Absent (de-methylenedioxy) |
| Comparator Or Baseline | Danuphylline: Present (methylenedioxy group at 11,12-position) |
| Quantified Difference | Qualitative structural difference |
| Conditions | Spectroscopic structure elucidation (NMR, MS) from Kopsia officinalis extract |
Why This Matters
This functional group difference is a primary determinant of compound identity and ensures the correct chemical entity is procured for research, as the two analogs are not interchangeable.
- [1] Kam TS, Lim TM, Choo YM, Subramaniam G. Danuphylline, a novel pentacyclic indole from Kopsia. Tetrahedron Letters. 1998;39(32):5823-5826. (Representative of class-level structural importance). View Source
